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Abstract
Bromocresol green (BCG) sodium salt is a versatile triphenylmethane dye widely employed in

various scientific disciplines. This technical guide provides a comprehensive overview of its

chemical structure, physicochemical properties, and diverse applications, with a particular

focus on its utility for researchers, scientists, and professionals in drug development. Detailed

experimental protocols for its principal uses are presented, alongside visualizations of its pH-

dependent color transition and a representative experimental workflow.

Chemical Structure and Properties
Bromocresol green sodium salt, systematically named sodium 3',3'',5',5''-tetrabromo-m-

cresolsulfonphthalein, is the sodium salt of bromocresol green.[1][2] The presence of the

sodium sulfonate group confers water solubility to the molecule, a key property for its use in

aqueous systems.

The chemical structure of bromocresol green sodium salt is characterized by a central

carbon atom bonded to three aromatic rings. Two of these are brominated phenolic rings, and
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the third is a sulfonic acid-containing ring. The extensive conjugation in this molecule is

responsible for its intense color and its pH-dependent chromic properties.

Physicochemical Properties
A summary of the key physicochemical properties of bromocresol green sodium salt is

provided in the table below for easy reference and comparison.

Property Value Reference(s)

CAS Number 62625-32-5 [2][3]

Molecular Formula C₂₁H₁₃Br₄NaO₅S [2][4]

Molecular Weight 720.02 g/mol [3][5]

Appearance
Dark green to brown or black

powder
[6]

Melting Point 230 °C [3][7]

pKa 4.8 - 4.9 [1][8]

Solubility

Sparingly soluble in water; very

soluble in ethanol and diethyl

ether.[1] The sodium salt is

highly soluble in water.

[1]

pH Transition Range 3.8 (yellow) to 5.4 (blue) [9][10]

Absorption Maxima (λmax)
438 - 443 nm (at pH 3.8); 615 -

618 nm (at pH 5.4)
[3]

Isosbestic Point ~515 nm [1]

pH-Dependent Color Change Mechanism
The utility of bromocresol green as a pH indicator stems from a structural rearrangement that

occurs as the pH of the solution changes. In acidic conditions (pH < 3.8), the molecule exists

predominantly in its monoanionic, lactone form, which absorbs light in the blue-green region of

the spectrum, thus appearing yellow. As the pH increases, a proton is abstracted from one of
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the hydroxyl groups, leading to the opening of the lactone ring and the formation of a dianionic,

quinoidal structure. This form is stabilized by resonance and has an extended conjugated

system, causing a bathochromic shift in the absorption maximum to the red-orange region,

resulting in a blue appearance. The transition between these two forms is responsible for the

observed color change from yellow to blue over the pH range of 3.8 to 5.4.[1][9]

Acidic (pH < 3.8)
Transition (pH 3.8 - 5.4) Basic (pH > 5.4)

Monoanionic Form (Yellow)
Equilibrium Mixture (Green)

+ OH⁻

+ H⁺ Dianionic Form (Blue)
+ OH⁻

+ H⁺

Click to download full resolution via product page

Caption: pH-dependent equilibrium of Bromocresol Green.

Applications in Research and Development
Bromocresol green sodium salt is a valuable tool in a wide range of scientific applications

due to its distinct color change and its ability to interact with certain biomolecules.

pH Indicator in Titrations
Its well-defined pH transition range makes it an excellent indicator for acid-base titrations,

particularly for weak acids with a pKa in or near its transition range.[11] It is commonly used in

the standardization of acidic and basic solutions.

Tracking Dye in Agarose Gel Electrophoresis
In molecular biology, bromocresol green is frequently used as a tracking dye in DNA agarose

gel electrophoresis.[6][12] Its migration rate through the gel is dependent on the agarose

concentration and allows for the visual monitoring of the electrophoresis progress.

Quantification of Serum Albumin
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A significant application, particularly in clinical diagnostics and drug development, is the

colorimetric determination of serum albumin concentration.[1][5] In an acidic buffer,

bromocresol green binds to albumin, causing a shift in its absorption maximum. The intensity of

the resulting blue-green color is directly proportional to the albumin concentration. This method

is widely used due to its simplicity, speed, and suitability for automation.

Staining in Thin-Layer Chromatography (TLC)
An ethanol solution of bromocresol green can be used as a staining agent in TLC to visualize

acidic compounds, such as carboxylic acids and sulfonic acids, which appear as yellow spots

on a blue background.[1][13]

Potential Use in Studying Cellular Processes
While not directly involved in signaling pathways, bromocresol green's pH sensitivity can be

leveraged to study cellular processes that involve changes in extracellular or intracellular pH.

For instance, it could be used to monitor the acidification of the extracellular medium by cancer

cells (the Warburg effect), which is a hallmark of many signaling pathway dysregulations.

Detailed Experimental Protocols
Protocol for Spectrophotometric Determination of pH
This protocol outlines the steps for determining the pH of an unknown solution using

bromocresol green sodium salt and a spectrophotometer.

Materials:

Bromocresol green sodium salt

Deionized water

0.5 M HCl

0.4 M NaOH

Volumetric flasks (100 mL and 500 mL)

Pipettes
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Spectrophotometer

Cuvettes

Unknown solution

Procedure:

Preparation of Bromocresol Green Stock Solution: Accurately weigh 40.0 mg of

bromocresol green sodium salt and dissolve it in deionized water. Dilute to a final volume

of 500 mL in a volumetric flask.[2]

Determination of Absorption Spectra of Acid and Base Forms:

Pipette 25.00 mL of the bromocresol green stock solution into two separate 100 mL

volumetric flasks.

To one flask, add 25 mL of 0.5 M HCl (acid form).

To the other flask, add 25 mL of 0.4 M NaOH (base form).

Dilute both flasks to the 100 mL mark with deionized water and mix thoroughly.

Using a spectrophotometer, measure the absorbance spectra of both solutions from 400

nm to 650 nm, using deionized water as a blank. Record the absorbance maxima (λmax)

for the acid and base forms.[2]

pH Determination of Unknown Solution:

Pipette 50.0 mL of the unknown solution and 25.00 mL of the bromocresol green stock

solution into a 100 mL volumetric flask.

Dilute to the mark with deionized water and mix well.

Measure the absorbance of this solution at the two λmax values determined in the

previous step.[2]
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Calculation: The pH of the unknown solution can be calculated using the Henderson-

Hasselbalch equation adapted for spectrophotometric measurements: pH = pKa + log

([A⁻]/[HA]) where the ratio of the concentrations of the base form (A⁻) to the acid form (HA)

can be determined from the measured absorbances.

Protocol for Serum Albumin Quantification
This protocol describes a colorimetric assay for the determination of serum albumin

concentration.

Materials:

Bromocresol green reagent (buffered at pH 4.2)

Albumin standard solution

Serum or plasma samples

Spectrophotometer or microplate reader

Pipettes

Test tubes or microplate

Procedure:

Preparation of Reagents: Prepare a working bromocresol green reagent by dissolving the

dye in a succinate buffer (pH 4.2).[1] Commercial kits are also widely available.

Assay Procedure:

Label test tubes or microplate wells for a blank, standards, and samples.

Pipette a small volume (e.g., 10 µL) of deionized water (for the blank), albumin standard,

or sample into the appropriately labeled tubes/wells.[10]

Add a larger volume (e.g., 2.5 mL) of the bromocresol green reagent to each tube/well.[10]

Mix thoroughly and incubate at room temperature for a specified time (e.g., 5-10 minutes).
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Measurement:

Set the spectrophotometer or microplate reader to a wavelength of 628 nm.[1][10]

Zero the instrument with the blank.

Measure the absorbance of the standards and samples.

Calculation:

Construct a standard curve by plotting the absorbance of the standards against their

known concentrations.

Determine the albumin concentration in the samples by interpolating their absorbance

values on the standard curve.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://pubmed.ncbi.nlm.nih.gov/9049440/
https://med.libretexts.org/Bookshelves/Allied_Health/Book%3A_Clinical_Chemistry_-_Theory_Analysis_Correlation_(Kaplan_and_Pesce)/02%3A_Laboratory_Exercises/2.13%3A_Serum_Albumin_(Bromcresol_Green_Method)
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Prepare Reagents
(BCG in buffer, Standards, Samples)

Pipette Blank, Standards, and Samples
into tubes/plate

Add BCG Reagent to all

Mix and Incubate

Measure Absorbance at 628 nm

Calculate Albumin Concentration

End

Click to download full resolution via product page

Caption: Workflow for Serum Albumin Assay.

Synthesis
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Bromocresol green is synthesized via the bromination of m-cresolsulfonphthalein (cresol

purple).[1][13] The sodium salt is then prepared by reacting the bromocresol green with sodium

hydroxide.[9]

A general synthesis procedure involves:

Dissolving m-cresol purple in glacial acetic acid.

Slowly adding a solution of bromine in glacial acetic acid while maintaining the temperature

below 80°C.

The reaction mixture is stirred and heated for an extended period.

The precipitated crude bromocresol green is filtered, washed, and dried.

The crude product can be recrystallized from a suitable solvent like benzene or glacial acetic

acid.

To obtain the sodium salt, the purified bromocresol green is dissolved in a sodium hydroxide

solution, and the resulting solution is evaporated to dryness.[3][9]

Safety and Handling
Bromocresol green sodium salt should be handled in accordance with good laboratory

practices. It is advisable to wear personal protective equipment, including gloves and safety

glasses. Store the compound in a cool, dry place, protected from light. For detailed safety

information, refer to the manufacturer's Safety Data Sheet (SDS).

Conclusion
Bromocresol green sodium salt is a highly valuable and versatile chemical for a multitude of

applications in research, diagnostics, and drug development. Its well-characterized

physicochemical properties, particularly its pH-dependent color change, make it an

indispensable tool for pH measurements, endpoint determinations, and quantitative assays.

The detailed protocols provided in this guide offer a practical resource for scientists and

researchers to effectively utilize this compound in their work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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